Cas no 146306-79-8 ((2S,3R)-3-Azido-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid)

• Product Name: (2S,3R)-3-Azido-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid
• CAS No: 146306-79-8
• MF: C₁₉H₁₈N₄O₄
• MW: 366.370624065399
• MDL: MFCD22989436
• CID: 2162742
• Update Time: 2025-05-21

(2S,3R)-3-Azido-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• Fmoc-abu(3-n3)-oh (2s,3r)
• (2S,3R)-2-(Fmoc-amino)-3-azidobutanoic acid
• Butanoic acid, 3-azido-2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-,[R-(R*,S*)]-
• (2S,3R)-3-Azido-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid

• MDL： MFCD22989436
• Inchi： 1S/C19H18N4O4/c1-11(22-23-20)17(18(24)25)21-19(26)27-10-16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16/h2-9,11,16-17H,10H2,1H3,(H,21,26)(H,24,25)/t11-,17+/m1/s1
• InChI Key： LLJMYBCJYQGZOS-DIFFPNOSSA-N
• SMILES： O(C(N[C@H](C(=O)O)[C@@H](C)N=[N+]=[N-])=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 585
• Topological Polar Surface Area: 90

Additional information on (2S,3R)-3-Azido-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid

Introduction to (2S,3R)-3-Azido-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic Acid (CAS No. 146306-79-8)

(2S,3R-3-Azido-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number CAS No. 146306-79-8, represents a unique molecular scaffold that combines structural complexity with potential therapeutic applications. Its distinct stereochemistry and functional groups make it a valuable intermediate in the synthesis of biologically active molecules, particularly in the development of novel drugs targeting various diseases.

The structural framework of (2S,3R-3-Azido-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid) is characterized by a chiral butanoic acid backbone, which is a common motif in many pharmacologically relevant compounds. The presence of an azido group at the third carbon position and a fluorenylmethoxycarbonylamino substituent at the second carbon adds further complexity and functionality to the molecule. This combination of features makes it an intriguing candidate for further exploration in drug discovery and medicinal chemistry.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis, which are crucial for producing enantiomerically pure drugs with enhanced efficacy and reduced side effects. The stereochemistry of (2S,3R-3-Azido-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid) makes it a potential building block for such applications. For instance, researchers have utilized similar chiral scaffolds to develop catalysts that facilitate enantioselective reactions, which are essential for constructing complex drug molecules with high precision.

The fluorenylmethoxycarbonylamino group in (2S,3R-3-Azido-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid) is particularly noteworthy due to its role as a protecting group in peptide synthesis. This functionality allows for selective modification and protection of amino groups during multi-step synthetic routes, ensuring high yields and purity of the final product. The azido group also serves as a versatile handle for further chemical transformations, such as nucleophilic substitution reactions, which can be exploited to introduce additional functional groups or linkages.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and reactivity patterns, which has significantly accelerated the discovery process in pharmaceutical research. Computational models have been used to simulate the interactions between (2S,3R-3-Azido-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid) and various biological targets, providing insights into its potential pharmacological activity. These studies have highlighted its potential as a scaffold for designing molecules with improved binding affinity and selectivity.

The synthesis of (2S,3R-3-Azido-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid) involves multiple steps that require precise control over reaction conditions to ensure high enantiomeric purity. The use of advanced synthetic techniques, such as chiral resolution methods and asymmetric catalysis, has been crucial in achieving this goal. These methods not only enhance the efficiency of the synthesis but also reduce the environmental impact by minimizing waste generation.

In addition to its applications in drug development, (2S,3R-3-Azido-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid) has shown promise in materials science and nanotechnology. Its unique structural features make it a suitable candidate for designing functional materials with specific properties. For example, researchers have explored its use in creating polymers with enhanced mechanical strength or conductive properties by incorporating it into polymer backbones.

The versatility of (2S,3R-3-Azido-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid) extends to its potential use as a ligand in coordination chemistry. The combination of nitrogen-rich heterocycles and other functional groups can facilitate metal complexation, leading to novel catalysts with broad applicability in organic synthesis. Such metal complexes have been reported to exhibit superior catalytic activity in various transformations, including cross-coupling reactions that are pivotal for constructing complex organic molecules.

Ongoing research continues to uncover new applications for (2S,3R-3-Azido-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid). For instance, studies have investigated its role as an intermediate in the synthesis of bioconjugates, where it can be linked to biomolecules like peptides or proteins to create targeted therapeutic agents. These bioconjugates have shown promise in treating various diseases by selectively delivering drugs to affected tissues or cells.

The future prospects for (2S,3R-3-Azido-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid) are vast and exciting. As synthetic methodologies continue to evolve and our understanding of molecular interactions deepens, new opportunities will emerge for leveraging this compound's unique properties. Whether it is through drug development or materials science, one can anticipate that (CAS No. 146306-79-8) will remain at the forefront of innovation in the chemical sciences.